Cas no 1864750-41-3 (Furan, 3-(3-chloro-2,2-dimethylpropoxy)tetrahydro-)

• Product Name: Furan, 3-(3-chloro-2,2-dimethylpropoxy)tetrahydro-
• CAS No: 1864750-41-3
• MF: C₉H₁₇ClO₂
• MW: 192.683082342148
• CID: 5285073
• Update Time: 2025-07-09

Furan, 3-(3-chloro-2,2-dimethylpropoxy)tetrahydro- Chemical and Physical Properties

Names and Identifiers

• Furan, 3-(3-chloro-2,2-dimethylpropoxy)tetrahydro-

• Inchi： 1S/C9H17ClO2/c1-9(2,6-10)7-12-8-3-4-11-5-8/h8H,3-7H2,1-2H3
• InChI Key： BRVHSADFCWZAIB-UHFFFAOYSA-N
• SMILES： O1CCC(OCC(C)(C)CCl)C1

Additional information on Furan, 3-(3-chloro-2,2-dimethylpropoxy)tetrahydro-

Comprehensive Overview of Furan, 3-(3-chloro-2,2-dimethylpropoxy)tetrahydro- (CAS No. 1864750-41-3)

The compound Furan, 3-(3-chloro-2,2-dimethylpropoxy)tetrahydro- (CAS No. 1864750-41-3) is a specialized chemical with unique structural and functional properties. As a derivative of tetrahydrofuran, this molecule incorporates a 3-chloro-2,2-dimethylpropoxy substituent, which significantly influences its reactivity and potential applications. Researchers and industry professionals are increasingly interested in this compound due to its versatility in synthetic chemistry and material science.

One of the most searched questions about Furan, 3-(3-chloro-2,2-dimethylpropoxy)tetrahydro- revolves around its synthesis and purification methods. The compound is typically synthesized through controlled reactions involving tetrahydrofuran and 3-chloro-2,2-dimethylpropanol, with careful attention to reaction conditions to ensure high yield and purity. Advanced techniques such as column chromatography and spectroscopic analysis (NMR, IR) are commonly employed for characterization.

In recent years, the demand for sustainable chemistry and green solvents has grown exponentially. Furan, 3-(3-chloro-2,2-dimethylpropoxy)tetrahydro- has been explored as a potential candidate for eco-friendly applications due to its moderate polarity and stability. Its compatibility with biodegradable polymers and renewable materials makes it a topic of interest in environmental research.

Another trending topic is the role of Furan, 3-(3-chloro-2,2-dimethylpropoxy)tetrahydro- in pharmaceutical intermediates. While not a drug itself, this compound serves as a building block for more complex molecules. Its chloro and ether functionalities allow for further modifications, making it valuable in drug discovery pipelines. Researchers often inquire about its solubility, stability under physiological conditions, and reactivity with common reagents.

The compound's physical properties, such as its boiling point, melting point, and density, are frequently searched by laboratory technicians and process engineers. These parameters are critical for scaling up production and optimizing industrial processes. Additionally, its compatibility with various solvents and storage requirements are practical concerns for end-users.

From a safety perspective, Furan, 3-(3-chloro-2,2-dimethylpropoxy)tetrahydro- requires standard laboratory precautions, including the use of personal protective equipment (PPE) and proper ventilation. While not classified as highly hazardous, its chloro moiety warrants careful handling to avoid unnecessary exposure. Safety data sheets (SDS) provide detailed guidelines for its storage and disposal.

In the context of material science, this compound has shown promise in the development of advanced coatings and adhesives. Its ability to form stable linkages with other functional groups makes it a candidate for modifying surface properties. Researchers are particularly interested in its thermal stability and resistance to hydrolysis, which are key factors in long-term material performance.

The analytical chemistry community often discusses the best techniques for quantifying Furan, 3-(3-chloro-2,2-dimethylpropoxy)tetrahydro- in complex mixtures. Gas chromatography (GC) and high-performance liquid chromatography (HPLC) are the most cited methods, often coupled with mass spectrometry (MS) for enhanced sensitivity. Method validation parameters such as limit of detection (LOD) and limit of quantification (LOQ) are critical for quality control applications.

As the chemical industry moves toward digital transformation, computational studies on Furan, 3-(3-chloro-2,2-dimethylpropoxy)tetrahydro- have gained traction. Molecular docking simulations and quantum chemical calculations help predict its behavior in various environments, reducing the need for extensive experimental trials. These approaches align with the growing emphasis on data-driven chemistry and artificial intelligence in research.

In conclusion, Furan, 3-(3-chloro-2,2-dimethylpropoxy)tetrahydro- (CAS No. 1864750-41-3) represents a multifaceted compound with applications spanning multiple scientific disciplines. Its unique chemical profile continues to inspire research into novel uses, particularly in sustainable technologies and advanced materials. As interest grows, so does the need for comprehensive data on its properties, handling, and potential—making it a compound worth watching in the evolving landscape of specialty chemicals.